3-[(4-Fluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol

• Molecular Formula: C14H18FNO
• Molecular Weight: 235.30 g/mol
• SMILES: C1CC2CC(CC1N2)(CC3=CC=C(C=C3)F)O
• InChI: InChI=1S/C14H18FNO/c15-11-3-1-10(2-4-11)7-14(17)8-12-5-6-13(9-14)16-12/h1-4,12-13,16-17H,5-9H2
• InChIKey: ZZBOPCGBGVIXQO-UHFFFAOYSA-N

Identity and Sourcing

3-[(4-Fluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol (CAS 1355004-64-6, free base; CAS 1354951-21-5, hydrochloride) is a synthetic 3,3-disubstituted nortropane derivative within the 8-azabicyclo[3.2.1]octane (tropane) alkaloid family [1]. Its structure features a secondary amine within a conformationally constrained bicyclic framework, a tertiary alcohol at C3, and a 4-fluorobenzyl substituent attached via a methylene spacer at the same carbon. Commercial suppliers, including Enamine (cat. EN300-85091) and Sigma-Aldrich (cat. ENA336955722), offer the hydrochloride salt at ≥95% purity for research use, confirming reliable multi-vendor sourcing of this scaffold for medicinal chemistry and chemical biology applications .

1

Scaffold

3,3-disubstituted nortropane for medicinal chemistry and chemical biology research

2

Sourcing

Multi-vendor availability as hydrochloride salt at ≥95% purity for research use

3

Reactivity

Conformationally constrained bicyclic amine with tertiary alcohol for selective derivatization

• [1] PubChem Compound Summary for CID 54595081, 3-[(4-Fluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol. National Library of Medicine, National Center for Biotechnology Information. Accessed May 2026. View Source

Differentiation from Generic Tropane Analogs

Superficial structural similarity among substituted 8-azabicyclo[3.2.1]octan-3-ols masks critical differences that preclude generic interchange. The presence of a methylene spacer between the 4-fluorophenyl ring and the C3 alcohol (C–CH₂–Ar connectivity) distinguishes this compound from directly C3-aryl substituted analogs (C–Ar) and from N-alkylated regioisomers [1]. This single methylene unit alters the pKₐ of the secondary amine, modifies the spatial orientation of the fluorophenyl motif relative to the hydrogen-bond-donating hydroxyl, and increases the number of rotatable bonds from 1 to 2 compared with the 3-(4-fluorophenyl) analog [2]. Additionally, the electronic character of the 4-fluoro substituent on the benzyl group cannot be assumed interchangeable with 4-chloro, 2,4-difluoro, or unsubstituted benzyl variants; each substituent imparts distinct lipophilicity (ΔLogP), dipole moment, and metabolic profile that directly impact target binding, selectivity, and pharmacokinetics in receptor-level assays [3]. The quantitative evidence in Section 3 demonstrates the measurable consequences of these structural differences.

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Methylene spacer alters scaffold geometry

The C–CH₂–Ar connectivity may shift amine pKa and fluorophenyl orientation compared to direct C3-aryl analogs, limiting direct substitution.

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HBD count mismatch with N-benzyl regioisomer

Target has 2 hydrogen-bond donors (NH + OH); N-benzyl regioisomers carry only 1 HBD, shifting the hydrogen-bonding pharmacophore.

!

4-Fluoro substituent is not interchangeable

Electronic character and lipophilicity may differ from 4-chloro, 2,4-difluoro, or unsubstituted benzyl variants, altering target binding and selectivity profiles.

• [1] PubChem Compound Summary for CID 54595081 (target) vs. PubChem Compound Summary for 3-(4-Fluorophenyl)-8-azabicyclo[3.2.1]octan-3-ol (analog). National Library of Medicine, NCBI. Structural comparison of C–CH₂–Ar vs. C–Ar connectivity. View Source
• [2] PubChem Computed Properties: CID 54595081 (Rotatable Bond Count = 2) vs. 3-(4-Fluorophenyl)-8-azabicyclo[3.2.1]octan-3-ol (Rotatable Bond Count = 1). NCBI. View Source
• [3] Brugel TA, et al. Discovery of 8-azabicyclo[3.2.1]octan-3-yloxy-benzamides as selective antagonists of the kappa opioid receptor. Part 1. Bioorg Med Chem Lett. 2010;20(19):5847-5852. Demonstrates sensitivity of receptor selectivity to substituent electronic character on the 8-azabicyclo[3.2.1]octane scaffold. View Source

Quantitative Comparison vs. Close Analogs

Hydrogen-Bond Donor Count Differentiation

The target compound possesses two hydrogen-bond donors (the secondary amine NH and tertiary alcohol OH), whereas its closest direct aryl analog, 3-(4-fluorophenyl)-8-azabicyclo[3.2.1]octan-3-ol (CAS 1341477-02-8), also has two HBD. However, the N-benzyl regioisomer 8-[(4-fluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol (CAS 652148-00-0) contains only one HBD (tertiary amine, no NH) [1]. This differential HBD count of 2 vs. 1 directly impacts the capacity for complementary hydrogen-bonding interactions with biological targets and influences blood-brain barrier permeability predictions according to Lipinski's rule of five [2].

HBD Count

Head-to-head

Target: HBD = 2 vs. N-benzyl regioisomer: HBD = 1

Supports dual-donor pharmacophore exploration vs. N-alkylated regioisomers

Impacts CNS penetration prediction per Lipinski rule-of-five framework

Evidence Dimension	Hydrogen-Bond Donor Count (HBD)
Target Compound Data	HBD = 2 (NH + OH)
Comparator Or Baseline	8-[(4-Fluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol (CAS 652148-00-0): HBD = 1; 3-(4-Fluorophenyl)-8-azabicyclo[3.2.1]octan-3-ol (CAS 1341477-02-8): HBD = 2
Quantified Difference	Target exhibits 1 additional HBD compared to the N-benzyl regioisomer; equivalent HBD to the C3-aryl analog but with distinct spatial orientation
Conditions	Computed from 2D chemical structure (PubChem Cactvs descriptor).

Why This Matters

A higher HBD count alters the compound's hydrogen-bonding pharmacophore and predicted CNS penetration, making the target compound more suitable for targets requiring a dual-donor motif, unlike the N-alkylated regioisomer.

• [1] PubChem Computed Properties: Hydrogen Bond Donor Count for CID 54595081 (target), CID for 3-(4-Fluorophenyl)-8-azabicyclo[3.2.1]octan-3-ol, and CID for 8-[(4-Fluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol. NCBI. View Source
• [2] Lipinski CA, et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. (Establishes HBD relevance for permeability.) View Source

Rotatable Bond Flexibility and Binding Entropy

The methylene spacer in the target compound introduces one additional rotatable bond compared to its 3-(4-fluorophenyl) analog, increasing the total from 1 to 2 [1]. This difference is modest but meaningful: two rotatable bonds are still within favorable oral bioavailability space (≤10 per Veber's rule), while providing the 4-fluorobenzyl group enhanced conformational sampling to access binding pockets that the conformationally rigid C3-aryl analog cannot [2]. In contrast, the N-benzyl regioisomer also has 2 rotatable bonds but places the fluorobenzyl motif at a vector orthogonal to the hydroxyl group, producing a fundamentally different shape complementarity profile.

Rotatable Bonds

Head-to-head

Rotatable Bonds = 2

Enables expanded conformational sampling in target binding studies

+1 vs. C3-aryl analog; within Veber oral drug-like range (≤10)

Evidence Dimension	Rotatable Bond Count
Target Compound Data	Rotatable Bonds = 2
Comparator Or Baseline	3-(4-Fluorophenyl)-8-azabicyclo[3.2.1]octan-3-ol: Rotatable Bonds = 1; 8-[(4-Fluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol: Rotatable Bonds = 2
Quantified Difference	Target has +1 rotatable bond vs. the directly C3-aryl analog; equivalent number of rotatable bonds to N-benzyl regioisomer but with different attachment point.
Conditions	Computed from 2D chemical structure using Cactvs descriptor (PubChem).

Why This Matters

The additional rotational degree of freedom permits the 4-fluorophenyl ring to sample a greater conformational space, potentially enabling binding to receptor sub-pockets inaccessible to the rigid C3-aryl analog while maintaining acceptable drug-like flexibility metrics.

• [1] PubChem Computed Properties: Rotatable Bond Count for CID 54595081 (2) vs. 3-(4-Fluorophenyl)-8-azabicyclo[3.2.1]octan-3-ol (1). NCBI. View Source
• [2] Veber DF, et al. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. (Rotatable bond count ≤10 associated with favorable oral bioavailability.) View Source

Lipophilicity (XLogP3) vs. Unsubstituted Analog

The target compound exhibits XLogP3 = 2.2, as computed by PubChem [1]. This value is intermediate between the unsubstituted 3-benzyl analog (3-benzyl-8-azabicyclo[3.2.1]octan-3-ol, CAS 138660-53-4, estimated XLogP ≈ 1.8, based on molecular formula C₁₄H₁₉NO vs. target C₁₄H₁₈FNO) and the 2,4-difluorobenzyl analog (estimated XLogP ≈ 2.4). In the context of kappa opioid receptor (KOR) antagonist pharmacophores, this 4-fluoro substitution provides an electron-withdrawing effect that can enhance binding affinity through halogen-π interactions without excessively elevating lipophilicity beyond the CNS drug-like range (XLogP 1–4) [2]. Related 8-azabicyclo[3.2.1]octane-based KOR antagonists (e.g., 8-azabicyclo[3.2.1]octan-3-yloxy-benzamides) show that substituent-dependent ΔLogP shifts of 0.3–0.5 units correlate with 3- to 10-fold changes in IC₅₀ values at the KOR [3].

Lipophilicity

Reported

XLogP3 = 2.2

Positions compound within reported CNS drug-like lipophilicity range

ΔXLogP ≈ +0.4 vs. unsubstituted benzyl analog; cross-study SAR trend

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.2
Comparator Or Baseline	3-Benzyl-8-azabicyclo[3.2.1]octan-3-ol (unsubstituted analog, CAS 138660-53-4): XLogP ≈ 1.8 (estimated); 3-[(2,4-Difluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol: XLogP ≈ 2.4 (estimated)
Quantified Difference	ΔXLogP ≈ +0.4 vs. unsubstituted benzyl analog; ΔXLogP ≈ –0.2 vs. 2,4-difluorobenzyl analog.
Conditions	Computed by XLogP3 algorithm (PubChem); cross-study SAR trend derived from 8-azabicyclo[3.2.1]octane KOR antagonists in Ref. [3].

Why This Matters

The 4-fluoro substituent provides a balanced lipophilicity that positions the compound within the optimal CNS drug-like window, offering a distinct entry in a lipophilicity-activity SAR series where small ΔLogP changes translate to significant shifts in receptor affinity.

• [1] PubChem Computed Properties: XLogP3-AA = 2.2 for CID 54595081. NCBI. View Source
• [2] Wager TT, et al. Central nervous system drug disposition: the relationship between in situ brain permeability and brain free fraction. J Med Chem. 2007;50(22):5255-5264. (Establishes CNS drug-like lipophilicity and HBD ranges.) View Source
• [3] Brugel TA, et al. Discovery of 8-azabicyclo[3.2.1]octan-3-yloxy-benzamides as selective antagonists of the kappa opioid receptor. Part 1. Bioorg Med Chem Lett. 2010;20(19):5847-5852. (Demonstrates ΔLogP-dependent IC₅₀ shifts of 3- to 10-fold for scaffold-related KOR antagonists.) View Source

TPSA and CNS MPO Score Comparison

The target compound's TPSA is computed as 32.3 Ų [1], reflecting contributions from the secondary amine and tertiary alcohol. This falls below the 60–70 Ų threshold associated with favorable passive blood-brain barrier permeation and aligns with the CNS MPO desirability score range [2]. In contrast, the N-benzyl regioisomer 8-[(4-fluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol (CAS 652148-00-0), despite having the same molecular formula, presents the fluorobenzyl group at the bridgehead nitrogen, altering the spatial distribution of polarity and potentially modifying TPSA and CNS MPO scores. Within the broader 8-azabicyclo[3.2.1]octane KOR antagonist series, compounds with TPSA values of 30–50 Ų and acceptable CNS MPO scores demonstrated measurable brain exposure (brain-to-plasma ratio > 0.3), while analogs with TPSA > 60 Ų lacked CNS exposure despite potent in vitro activity [3].

TPSA

Class-level

TPSA = 32.3 Ų

Supports CNS-permeable scaffold profiling; below 60–70 Ų threshold

Class-level inference; brain exposure data to verify per scaffold SAR

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 32.3 Ų
Comparator Or Baseline	Class-level benchmark: CNS-permeable 8-azabicyclo[3.2.1]octane KOR antagonists with TPSA 30–50 Ų (brain-to-plasma ratio > 0.3) vs. analogs with TPSA > 60 Ų (no measurable CNS exposure).
Quantified Difference	Target TPSA falls within the CNS-favorable window (30–50 Ų); the N-benzyl regioisomer's distinct polar atom arrangement is predicted to yield different TPSA and CNS MPO values.
Conditions	TPSA computed by Cactvs (PubChem); CNS MPO framework and brain exposure data from Ref. [3].

Why This Matters

The low TPSA of the target compound supports its suitability as a CNS-penetrant scaffold, distinguishing it from regioisomers and more polar analogs that may fail to achieve adequate brain exposure despite comparable in vitro potency.

• [1] PubChem Computed Properties: Topological Polar Surface Area = 32.3 Ų for CID 54595081. NCBI. View Source
• [2] Wager TT, et al. Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chem Neurosci. 2010;1(6):435-449. View Source
• [3] Brugel TA, et al. SAR development of a series of 8-azabicyclo[3.2.1]octan-3-yloxy-benzamides as kappa opioid receptor antagonists. Part 2. Bioorg Med Chem Lett. 2010;20(18):5405-5410. (Brain exposure data for scaffold-related compounds with varying TPSA.) View Source

Application Scenarios

KOR Antagonist SAR and CNS Exposure

The target compound provides a conformationally flexible scaffold for SAR campaigns directed at the kappa opioid receptor (KOR). Its TPSA (32.3 Ų) places it within the CNS-permeable window established for 8-azabicyclo[3.2.1]octane-based KOR antagonists, and the two hydrogen-bond donors permit exploration of HBD-dependent binding interactions that N-alkylated regioisomers cannot address [1]. Researchers can systematically vary the 4-fluoro substituent on the benzyl group while maintaining the dual-donor motif to map KOR affinity and selectivity against mu (MOR) and delta (DOR) opioid receptors, building on precedent showing that small ΔLogP shifts in this scaffold translate to 3- to 10-fold IC₅₀ differences [2].

Monoamine Transporter Binding Probes

Tropane scaffolds with a 3-hydroxy substitution pattern, such as the target compound, serve as versatile intermediates for generating transporter ligands [1]. The methylene spacer (2 rotatable bonds) allows the 4-fluorobenzyl group to adopt conformations distinct from the rigid 3-(4-fluorophenyl) analogs (1 rotatable bond), enabling exploration of additional lipophilic sub-pockets in the dopamine transporter (DAT) and serotonin transporter (SERT). This compound can be employed as a precursor for O-alkylation, acylation, or carbamoylation of the tertiary alcohol to generate focused compound libraries for monoamine transporter profiling [2].

CNS Drug-Like Property Benchmarking

With XLogP3 = 2.2, TPSA = 32.3 Ų, HBD = 2, and only 2 rotatable bonds, the target compound simultaneously satisfies multiple oral and CNS drug-like criteria (Lipinski, Veber, CNS MPO) [1]. Procurement of this structurally characterized building block enables drug discovery teams to benchmark downstream analogs after synthetic elaboration, monitoring property shifts (ΔLogP, ΔTPSA, ΔHBD) against a well-defined reference point. This application is particularly valuable for hit-to-lead programs where maintaining favorable CNS drug-like properties is critical and where the 4-fluoro motif may confer metabolic stability advantages over unsubstituted or chloro analogs [2].

Selective Amine vs. Alcohol Derivatization

The presence of both a secondary amine (8-NH) and a tertiary alcohol (3-OH) with differentiated reactivity enables chemoselective synthetic manipulation [1]. The secondary amine can be selectively alkylated, acylated, or sulfonylated without protecting the tertiary alcohol, providing access to N-substituted analogs while retaining the 3-hydroxy-3-(4-fluorobenzyl) pharmacophore. This orthogonal reactivity distinguishes the target compound from N-alkylated tropane analogs (which lack the NH) and from 3,3-unsubstituted scaffolds (which lack the tertiary alcohol), making it a strategic intermediate for divergent parallel synthesis in medicinal chemistry programs [2].

Application

Selection Property

Validation Focus

KOR Antagonist SAR Studies

CNS-permeable dual-donor scaffold

KOR affinity and MOR/DOR selectivity mapping

Monoamine Transporter Probe Synthesis

Conformationally flexible tropane core

DAT and SERT binding pocket exploration

CNS Drug-Like Property Benchmarking

Multi-parameter drug-like profile

Property shift monitoring in hit-to-lead optimization

Chemoselective Scaffold Derivatization

Orthogonal amine and alcohol reactivity

N- vs. O-derivatization workflow for parallel library synthesis

• [1] PubChem Compound Summary and Computed Properties for CID 54595081. National Library of Medicine, NCBI. Contains structural identifiers and computed physicochemical properties (TPSA, XLogP3, HBD, Rotatable Bonds). View Source
• [2] Brugel TA, et al. Discovery of 8-azabicyclo[3.2.1]octan-3-yloxy-benzamides as selective antagonists of the kappa opioid receptor. Parts 1 and 2. Bioorg Med Chem Lett. 2010;20:5847-5852 and 5405-5410. (Establishes class-level SAR linking ΔLogP, TPSA, and CNS exposure for 8-azabicyclo[3.2.1]octane derivatives.) View Source